Cas no 7357-53-1 ( )

• Product Name: &nbsp
• CAS No: 7357-53-1
• MF: C₆H₇N₅O₂S
• MW: 213.217078447342
• CID: 978211
• PubChem ID: 4640305
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfonyl-7H-purin-6-amine
• 2-methanesulfonyl-7(9)H-purin-6-ylamine
• 2-Methylsulfonyl-adenin
• AC1NECZD
• NSC19068
• SureCN3915550
• SureCN3915555
• 7357-53-1
• 2-methylsulfonyladenine
• SCHEMBL3915550
• NSC-19068
• DTXSID20405098
•  

• Inchi： 1S/C6H7N5O2S/c1-14(12,13)6-10-4(7)3-5(11-6)9-2-8-3/h2H,1H3,(H3,7,8,9,10,11)
• InChI Key： GFHIBTOBFWWCTL-UHFFFAOYSA-N
• SMILES： S(C)(C1N=C(C2=C(N=CN2)N=1)N)(=O)=O

Computed Properties

• Exact Mass: 213.03221
• Monoisotopic Mass: 213.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1
• Topological Polar Surface Area: 123A^2

Experimental Properties

• Density: 1.98
• Boiling Point: 415.7°C at 760 mmHg
• Flash Point: 205.2°C
• Refractive Index: 1.872
• PSA: 114.62
• LogP: 1.00060